Cas no 97941-29-2 (Furcatoside C)

• Product Name: Furcatoside C
• CAS No: 97941-29-2
• MF: C₂₃H₃₆O₁₂
• MW: 504.524748802185
• CID: 816043
• Update Time: 2024-03-01

Furcatoside C Chemical and Physical Properties

Names and Identifiers

• b-D-Allopyranoside,[(1S,4aS,7R,7aS)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl(9CI)
• (-)-[(1S)-7α-Acetyloxymethyl-1,4aα,5,6,7,7aα-hexahydro-7β-hydroxy-1α-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl β-D-allopyranoside
• Furcatoside C
• CID 101316457
• [(1S,4aS,7R,7aS)-7-(acetyloxymethyl)-7-hydroxy-4-[[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl] 3-methylbutanoate
• (-)-Furcatoside C
• β-D-Allopyranoside, [(1S,4aS,7R,7aS)-7-[(acetyloxy)methyl]-1,4a,5,6,7,7a-hexahydro-7-hydroxy-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl (9CI)

• Inchi： 1S/C23H36O12/c1-11(2)6-16(26)35-21-17-14(4-5-23(17,30)10-33-12(3)25)13(8-31-21)9-32-22-20(29)19(28)18(27)15(7-24)34-22/h8,11,14-15,17-22,24,27-30H,4-7,9-10H2,1-3H3/t14-,15-,17-,18-,19-,20-,21+,22-,23+/m1/s1
• InChI Key： YYQCJTVJAARIPW-VRYXWLBUSA-N
• SMILES： O[C@]1(COC(C)=O)CC[C@@H]2C(CO[C@H]3[C@@H]([C@@H]([C@@H]([C@@H](CO)O3)O)O)O)=CO[C@H]([C@H]12)OC(CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 785
• Topological Polar Surface Area: 181
• XLogP3: -0.0410000000000003

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 661.6±55.0 °C(Predicted)
• pka: 12.92±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides